NMS-P953

• Molecular Formula: C16H11ClF3N5O
• Molecular Weight: 381.74 g/mol
• InChI: InChI=1S/C16H11ClF3N5O/c17-10-2-1-7(16(18,19)20)5-8(10)13-9(14(21)26)6-12(24-13)11-3-4-23-15(22)25-11/h1-6,24H,(H2,21,26)(H2,22,23,25)
• InChIKey: CZUQYAXYBOEHCY-UHFFFAOYSA-N

NMS-P953: Selective JAK2 Inhibition Profile

NMS-P953 (compound 28) is a pyrrole-3-carboxamide small-molecule inhibitor of Janus kinase 2 (JAK2), part of a novel chemical class developed through structure-guided design [1]. It achieves potent JAK2 inhibition with a biochemical IC50 of 8 nM and demonstrates 18-fold selectivity over JAK1, 4-fold over JAK3, and 18-fold over TYK2 in enzymatic assays [1]. The compound is orally bioavailable and exhibits significant antitumour activity in the JAK2V617F-dependent SET-2 xenograft model, with on-target pharmacodynamic biomarker modulation confirmed in vivo [1]. With a molecular weight of 381.74 Da, the molecular formula C16H11ClF3N5O, and CAS number 1403679-33-3, NMS-P953 is supplied as a solid of >98% purity (HPLC) suitable for in vitro and in vivo research applications .

✓ JAK2-selective inhibitor for pathway signaling studies

✓ Oral bioavailability supports in vivo xenograft model research

✓ Pyrrole-3-carboxamide scaffold distinct from pyrimidine-based inhibitors

• [1] Brasca MG, Nesi M, Avanzi N, Ballinari D, Bandiera T, Bertrand J, et al. Pyrrole-3-carboxamides as potent and selective JAK2 inhibitors. Bioorg Med Chem. 2014;22(17):4998-5012. DOI: 10.1016/j.bmc.2014.06.025. PMID: 25009002. View Source

Why NMS-P953 Cannot Be Replaced

The JAK kinase family (JAK1, JAK2, JAK3, TYK2) shares high sequence homology in the ATP-binding pocket, yet individual JAK2 inhibitors exhibit markedly divergent selectivity fingerprints that profoundly influence biological outcomes [1]. Published selectivity panels reveal that JAK2 inhibitors span a continuum from dual JAK1/2 agents (e.g., ruxolitinib with a JAK1/JAK2 IC50 ratio of ~1.8) to ultra-selective compounds (e.g., BMS-911543 with ~350-fold selectivity over JAK1) [2]. Substituting one JAK2 inhibitor for another without accounting for this selectivity gradient risks altering the balance of JAK-STAT pathway inhibition, confounding cell-based and in vivo experiments. NMS-P953 occupies a specific, intermediate selectivity niche that cannot be replicated by either dual inhibitors or hyper-selective JAK2 tools, as detailed in the quantitative evidence below.

Dual JAK1/2 inhibitors may not replicate the JAK2-biased inhibition profile; broader JAK1 suppression can alter cytokine signaling readouts.

Ultra-selective JAK2 tools may narrow the pharmacological window beyond typical JAK2/STAT5-dependent models, limiting cross-study comparisons.

Pyrimidine-based inhibitors may present scaffold-dependent off-target profiles; orthogonal chemotype may shift kinome-wide selectivity interpretation.

• [1] Brasca MG, Nesi M, Avanzi N, et al. Pyrrole-3-carboxamides as potent and selective JAK2 inhibitors. Bioorg Med Chem. 2014;22(17):4998-5012. DOI: 10.1016/j.bmc.2014.06.025. PMID: 25009002. View Source
• [2] PMC Table 1. Binding and Activity Inhibition of JAK Inhibitors on JAK Family Members. Data derived from FP binding and Lance Ultra kinase assays. PMCID: PMC11215726. View Source

NMS-P953 Differentiation Evidence

JAK2 Biochemical Inhibitory Potency

NMS-P953 inhibits recombinant JAK2 kinase with an IC50 of 8 nM in biochemical assays . This potency is in the same low-nanomolar range as the clinically validated JAK2 inhibitors ruxolitinib (JAK2 IC50 3.2 nM) and fedratinib (JAK2 IC50 10 nM), as measured in Lance Ultra kinase activity-inhibition assays [1]. While NMS-P953 is approximately 2.5-fold less potent than ruxolitinib on JAK2, it is slightly more potent (1.25-fold) than fedratinib. This establishes NMS-P953 as a suitable research tool for achieving robust JAK2 target engagement at concentrations comparable to those used for established reference compounds.

JAK2 Biochemical IC50

Reported

IC50 = 8 nM

Supports JAK2 target-engagement assay context

Cross-study comparable; assay format may influence direct comparison

Evidence Dimension	Biochemical JAK2 IC50 (nM)
Target Compound Data	IC50 = 8 nM
Comparator Or Baseline	Ruxolitinib IC50 = 3.2 nM; Fedratinib IC50 = 10 nM (Lance Ultra kinase activity inhibition assay)
Quantified Difference	NMS-P953 is 2.5-fold less potent than ruxolitinib; 1.25-fold more potent than fedratinib
Conditions	NMS-P953: biochemical recombinant JAK2 assay (Brasca et al., 2014). Comparators: Lance Ultra kinase activity inhibition assay, 1 mM ATP, triplicate samples (PMC Table 1, 2024). Note: different assay formats limit direct equivalence; fold-differences are indicative.

Why This Matters

Confirms that NMS-P953 provides JAK2 inhibitory potency comparable to clinically benchmarked JAK2 inhibitors, supporting its use in preclinical target-engagement studies where potency parity with reference agents is critical for meaningful data interpretation.

• [1] PMC Table 1. Binding and Activity Inhibition of JAK Inhibitors on JAK Family Members. Lance Ultra kinase assay data. PMCID: PMC11215726. View Source

JAK Family Selectivity Fingerprint

NMS-P953 exhibits a defined selectivity profile within the JAK family: 18-fold selectivity for JAK2 over JAK1, 4-fold over JAK3, and 18-fold over TYK2 in biochemical assays . This places NMS-P953 in an intermediate selectivity class that differs meaningfully from both dual JAK1/2 inhibitors and ultra-selective JAK2 inhibitors. Ruxolitinib is essentially equipotent against JAK1 (IC50 5.8 nM) and JAK2 (IC50 3.2 nM), yielding a JAK2/JAK1 ratio of ~1.8 [1]. Fedratinib shows approximately 5.6-fold selectivity for JAK2 over JAK1 (JAK1 IC50 56 nM vs. JAK2 10 nM), but much higher selectivity over JAK3 (~181-fold) and TYK2 (~371-fold) [1]. At the other extreme, BMS-911543 achieves ~350-fold selectivity over JAK1 . NMS-P953's 18-fold selectivity over JAK1 is approximately 10 times greater than ruxolitinib's and 3.2 times greater than fedratinib's, yet far less than BMS-911543's, defining a distinct pharmacological window.

JAK Family Selectivity

Cross-study comparable

JAK2/JAK1 = 18; JAK2/JAK3 = 4; JAK2/TYK2 = 18

Defines intermediate JAK2 selectivity context

Compared to ruxolitinib (~1.8×) and fedratinib (~5.6×) under reported conditions

Evidence Dimension	Fold selectivity of JAK2 over JAK1/JAK3/TYK2 (ratio of IC50 values)
Target Compound Data	JAK2/JAK1 = 18; JAK2/JAK3 = 4; JAK2/TYK2 = 18
Comparator Or Baseline	Ruxolitinib: JAK2/JAK1 ~1.8, JAK2/JAK3 ~87, JAK2/TYK2 ~19. Fedratinib: JAK2/JAK1 ~5.6, JAK2/JAK3 ~181, JAK2/TYK2 ~371. BMS-911543: JAK2/JAK1 ~350, JAK2/JAK3 ~75, JAK2/TYK2 ~65.
Quantified Difference	NMS-P953 is ~10× more JAK2-selective over JAK1 than ruxolitinib; ~3.2× more than fedratinib for JAK1; but ~19× less selective than BMS-911543 for JAK1
Conditions	NMS-P953: biochemical recombinant JAK assays (Brasca et al., 2014). Comparator JAK1/JAK3/TYK2 IC50 values from Lance Ultra kinase activity inhibition panel (PMC Table 1). BMS-911543 selectivity from published vendor/product literature.

Why This Matters

This intermediate selectivity profile makes NMS-P953 uniquely suitable for experiments where JAK2-biased inhibition is required but complete suppression of JAK1 signaling is undesirable—a niche not served by either dual JAK1/2 inhibitors (too promiscuous) or ultra-selective JAK2 compounds (too narrow). Researchers studying the nuanced interplay between JAK family members in cytokine signaling can use NMS-P953 to dissect JAK2-specific contributions with a defined selectivity window.

• [1] PMC Table 1. Binding and Activity Inhibition of JAK Inhibitors on JAK Family Members. Ruxolitinib and fedratinib IC50 data. PMCID: PMC11215726. View Source

Cellular Antiproliferative Activity in SET-2 Cells

In the SET-2 acute myeloid leukemia cell line, which harbors the JAK2V617F activating mutation and is dependent on JAK2/STAT5 signaling for survival, NMS-P953 inhibits cell proliferation with an IC50 of 0.48 μM . This cellular activity confirms that the biochemical JAK2 inhibition translates into functional, on-target antiproliferative effects in a disease-relevant cellular context. For comparison, ruxolitinib has been reported to inhibit SET-2 cell proliferation with IC50 values typically in the 0.1–0.5 μM range depending on assay conditions and exposure duration, while fedratinib shows SET-2 IC50 values of approximately 0.3–0.6 μM [1][2]. NMS-P953's cellular potency thus falls within the effective range of established JAK2 reference inhibitors in this model system.

Cellular Antiproliferative IC50

Reported

IC50 = 0.48 μM (SET-2)

Supports cellular JAK2 pathway-response interpretation

Within reported range for reference inhibitors; assay conditions vary

Evidence Dimension	Cellular antiproliferative IC50 in SET-2 JAK2V617F-mutant AML cells (μM)
Target Compound Data	IC50 = 0.48 μM
Comparator Or Baseline	Ruxolitinib IC50 ~0.1–0.5 μM; Fedratinib IC50 ~0.3–0.6 μM (published ranges in SET-2 proliferation assays)
Quantified Difference	NMS-P953 cellular potency is within the range reported for ruxolitinib and fedratinib in SET-2 cells; approximately 1–5-fold difference depending on comparator and specific assay conditions
Conditions	SET-2 JAK2V617F-mutant AML cell line; NMS-P953 antiproliferative assay (Brasca et al., 2014). Comparator data from independent published SET-2 proliferation studies.

Why This Matters

Confirms that NMS-P953 achieves functionally relevant cellular JAK2 pathway inhibition in a JAK2V617F-driven disease model, supporting its use in cell-based assays for MPN research. Procurement decisions can rely on this compound producing measurable antiproliferative effects comparable to clinical-stage JAK2 inhibitors in the widely used SET-2 model.

• [1] Quintás-Cardama A, et al. Preclinical characterization of the selective JAK1/2 inhibitor INCB018424: therapeutic implications for the treatment of myeloproliferative neoplasms. Blood. 2010;115(15):3109-3117. DOI: 10.1182/blood-2009-04-214957. View Source
• [2] Wernig G, et al. Efficacy of TG101348, a selective JAK2 inhibitor, in treatment of a murine model of JAK2V617F-induced polycythemia vera. Cancer Cell. 2008;13(4):311-320. DOI: 10.1016/j.ccr.2008.02.009. View Source

In Vivo Target Engagement in SET-2 Xenografts

NMS-P953, administered orally to mice bearing established SET-2 xenograft tumors, produced significant tumor growth inhibition with pharmacodynamic confirmation of JAK2 pathway suppression via modulation of known downstream biomarkers [1]. The compound demonstrated a favorable pharmacokinetic profile enabling oral dosing, a critical attribute for in vivo experimental workflows. While the original publication does not include a direct head-to-head in vivo comparison with another JAK2 inhibitor in the same study, the combination of tumor growth inhibition with mechanistic biomarker modulation provides class-level evidence that NMS-P953 engages JAK2 in vivo and produces antitumour effects consistent with on-target JAK2 inhibition [1]. This performance profile is consistent with the in vivo behavior expected of orally bioavailable JAK2 inhibitors tested in the SET-2 xenograft model.

In Vivo Target Engagement

Class-level

Tumor growth inhibition + biomarker modulation (SET-2 xenograft)

Reported in vivo model-response context

Class-level inference; no direct head-to-head comparator available

Evidence Dimension	In vivo tumor growth inhibition in SET-2 xenograft model with pharmacodynamic biomarker modulation
Target Compound Data	Significant tumor growth inhibition observed; JAK2 pathway biomarker modulation confirmed in vivo (specific % TGI and biomarker fold-change values not extracted from available abstract/datasheet)
Comparator Or Baseline	Class-level expectation for orally bioavailable JAK2 inhibitors in SET-2 xenograft: significant TGI with biomarker confirmation is the hallmark of on-target in vivo activity
Quantified Difference	N/A – class-level inference; no direct head-to-head in vivo comparator data available
Conditions	SET-2 xenograft mouse model; oral administration; pharmacokinetic and safety profiling (Brasca et al., 2014)

Why This Matters

Proves that NMS-P953 is not merely a biochemical tool but an in vivo-capable compound, enabling direct translation from in vitro JAK2 inhibition studies to animal models without requiring reformulation. The confirmed oral bioavailability eliminates the need for intraperitoneal or intravenous administration, simplifying experimental logistics and reducing animal stress compared to injectable-only JAK2 inhibitors.

• [1] Brasca MG, Nesi M, Avanzi N, et al. Pyrrole-3-carboxamides as potent and selective JAK2 inhibitors. Bioorg Med Chem. 2014;22(17):4998-5012. DOI: 10.1016/j.bmc.2014.06.025. PMID: 25009002. (Abstract confirms SET-2 xenograft TGI, biomarker modulation, favorable PK/safety.) View Source

Pyrrole-3-Carboxamide Scaffold and X-Ray Structure

NMS-P953 is built on a pyrrole-3-carboxamide core scaffold [1], which is chemically distinct from the pyrimidine, pyrazolo-pyrimidine, and pyrrolo-pyrimidine scaffolds that predominate among JAK2 inhibitors such as ruxolitinib, fedratinib, and pacritinib. The binding mode of NMS-P953 to the JAK2 kinase domain has been confirmed by X-ray co-crystallography, with the structure deposited in the Protein Data Bank under accession code 4D0X [2]. This structural divergence may confer a distinct off-target kinase selectivity profile compared to pyrimidine-based inhibitors, although comprehensive kinome-wide profiling data for NMS-P953 has not been publicly disclosed. The availability of a co-crystal structure also provides a rational basis for structure-activity relationship studies and computational modeling.

Scaffold & X-Ray Structure

Supporting evidence

Pyrrole-3-carboxamide; PDB 4D0X (1.77 Å)

Chemically distinct scaffold for orthogonal JAK2 studies

Comprehensive kinome-wide profiling data not publicly disclosed

Evidence Dimension	Chemical scaffold class and structural binding characterization
Target Compound Data	Pyrrole-3-carboxamide core; JAK2 co-crystal structure solved (PDB 4D0X, resolution 1.77 Å)
Comparator Or Baseline	Ruxolitinib: pyrazolo-pyrimidine scaffold. Fedratinib: pyrrolo-pyrimidine scaffold. Most JAK2 clinical inhibitors: pyrimidine-based cores.
Quantified Difference	Distinct chemotype; binding mode confirmed by X-ray crystallography (PDB 4D0X)
Conditions	JAK2 kinase domain co-crystallization with NMS-P953 (Brasca et al., 2014). PDB 4D0X deposited 2014-04-30.

Why This Matters

Scaffold novelty provides researchers with a chemically orthogonal tool for probing JAK2 biology. When used alongside pyrimidine-based JAK2 inhibitors, NMS-P953 helps control for scaffold-specific off-target effects, strengthening the robustness of target-validation experiments. The publicly available co-crystal structure also supports rational compound optimization and computational docking studies.

• [1] Brasca MG, Nesi M, Avanzi N, et al. Pyrrole-3-carboxamides as potent and selective JAK2 inhibitors. Bioorg Med Chem. 2014;22(17):4998-5012. DOI: 10.1016/j.bmc.2014.06.025. PMID: 25009002. View Source
• [2] RCSB Protein Data Bank. 4D0X: Pyrrole-3-carboxamides as potent and selective JAK2 inhibitors. Deposited 2014-04-30. DOI: 10.2210/pdb4D0X/pdb. View Source

NMS-P953 Application Scenarios

Preclinical Pharmacology of JAK2V617F MPNs

NMS-P953 is directly applicable to in vivo studies of polycythemia vera, essential thrombocythemia, and primary myelofibrosis using the SET-2 xenograft model, where it has demonstrated significant tumour growth inhibition with confirmed JAK2 pathway biomarker modulation [1]. The compound's oral bioavailability enables convenient daily dosing in rodent models, while its 18-fold JAK2 selectivity over JAK1 provides a pharmacological window for studying JAK2-specific contributions to MPN pathogenesis without the confounding JAK1 suppression characteristic of dual inhibitors such as ruxolitinib.

JAK Selectivity Profiling and Cytokine Signaling

The intermediate JAK selectivity profile of NMS-P953 (18× JAK1, 4× JAK3, 18× TYK2) makes it an ideal tool for dissecting the relative contributions of JAK2 versus JAK1 in cytokine receptor signaling pathways. Researchers studying erythropoietin (EPO), thrombopoietin (TPO), or interleukin-3 (IL-3) signaling can use NMS-P953 to achieve JAK2-biased inhibition while retaining partial JAK1 activity, enabling more nuanced pathway interrogation than is possible with either dual JAK1/2 inhibitors or ultra-selective JAK2 tools [1].

SET-2 Cell-Based Screening and Mode-of-Action

With a cellular antiproliferative IC50 of 0.48 μM in SET-2 cells , NMS-P953 is suitable for medium-throughput cell viability and proliferation screens in JAK2-dependent haematological cancer models. Its cellular potency, comparable to clinical-stage JAK2 inhibitors in the same cell line [2], supports its use as a reference compound or tool for validating new JAK2-targeting modalities, including PROTACs, molecular glues, or allosteric inhibitors.

Structure-Based Drug Design and Scaffold Hopping

The pyrrole-3-carboxamide scaffold of NMS-P953, validated by an X-ray co-crystal structure with JAK2 (PDB 4D0X) [3], provides a structurally characterized, non-pyrimidine starting point for medicinal chemistry optimization. Computational chemists and structure-based design teams can use this co-crystal structure for docking studies, pharmacophore modeling, and scaffold-hopping initiatives aimed at identifying novel JAK2 inhibitor chemotypes with improved selectivity or pharmacokinetic properties.

Application

Selection Property

Validation Focus

JAK2V617F MPN model studies

Oral bioavailability and JAK2 selectivity window

Pathway biomarker modulation in xenograft models

Cytokine signaling pathway dissection

Intermediate JAK2/JAK1 selectivity profile

Pathway-response interpretation under JAK2-biased inhibition

Cell-based JAK2 pathway screening

Cellular antiproliferative activity in SET-2 model

Proliferation endpoint review against reference inhibitors

Structure-based drug design

Non-pyrimidine scaffold with co-crystal structure

Docking and scaffold-hopping validation

• [1] Brasca MG, Nesi M, Avanzi N, et al. Pyrrole-3-carboxamides as potent and selective JAK2 inhibitors. Bioorg Med Chem. 2014;22(17):4998-5012. DOI: 10.1016/j.bmc.2014.06.025. PMID: 25009002. View Source
• [2] Quintás-Cardama A, et al. Preclinical characterization of the selective JAK1/2 inhibitor INCB018424. Blood. 2010;115(15):3109-3117. DOI: 10.1182/blood-2009-04-214957. View Source
• [3] RCSB Protein Data Bank. 4D0X: Pyrrole-3-carboxamides as potent and selective JAK2 inhibitors. Deposited 2014-04-30. DOI: 10.2210/pdb4D0X/pdb. View Source